Pyrrolidin-3-yl dimethylcarbamate

• CAS No.: 1517696-02-4
• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.2 g/mol
• IUPAC Name: pyrrolidin-3-yl N,N-dimethylcarbamate
• InChI: InChI=1S/C7H14N2O2/c1-9(2)7(10)11-6-3-4-8-5-6/h6,8H,3-5H2,1-2H3
• InChI Key: VGGYKDDTDHVRCA-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)OC1CCNC1

Description

Pyrrolidin-3-yl dimethylcarbamate is a carbamate derivative featuring a pyrrolidine ring substituted at the 3-position with a dimethylcarbamate group. Key properties inferred from analogs include:

• Molecular formula: Likely C₇H₁₄N₂O₂ (based on pyridine analogs and pyrrolidine substitution patterns).
• Molecular weight: ~166.19 g/mol.
• Solubility: Expected solubility in polar organic solvents (e.g., DMSO, DMF) based on similar carbamates .

Comparison with Similar Compounds

Pyridin-3-yl Dimethylcarbamate

• Structure : Features a pyridine ring instead of pyrrolidine.
• Molecular formula : C₈H₁₀N₂O₂; Molecular weight : 166.18 g/mol .
• Hazards : Classified as a dangerous good (UN2810) due to acute toxicity risks .

tert-Butyl-(pyrrolidin-3-ylmethyl)carbamate

• Structure : Pyrrolidine substituted with a tert-butyl carbamate group.
• Molecular formula : C₁₀H₂₀N₂O₂; Molecular weight : 200.28 g/mol .
• Applications : Intermediate in organic synthesis, particularly for peptide coupling or drug discovery.
• Stability : Stable under recommended storage conditions (4°C) .

Benzyl Methyl(Pyrrolidin-3-ylmethyl)Carbamate

• Structure : Benzyl and methyl groups attached to the pyrrolidine-carbamate scaffold.
• Molecular formula : C₁₄H₂₀N₂O₂; Molecular weight : 248.33 g/mol .
• Hazards : Harmful if swallowed, causes skin/eye irritation, and may induce allergic reactions .

Enzyme Inhibition

• Beta-secretase inhibition : Pyrrolidin-3-yl derivatives are explored as beta-secretase inhibitors for Alzheimer’s disease treatment .
• Butyrylcholinesterase inhibition: Pyranone-carbamate analogs (e.g., compound 7a) show selective inhibition with 16% synthesis yield, highlighting challenges in optimizing carbamate derivatives .

Data Table: Key Properties of Compared Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Solubility	Key Applications
Pyrrolidin-3-yl dimethylcarbamate	C₇H₁₄N₂O₂	166.19	Polar organic solvents	Enzyme inhibition, neuroprotection
Pyridin-3-yl dimethylcarbamate	C₈H₁₀N₂O₂	166.18	DMSO, DMF	Cholinesterase inhibition
tert-Butyl-(pyrrolidin-3-ylmethyl)carbamate	C₁₀H₂₀N₂O₂	200.28	Chloroform, acetone	Synthetic intermediate
Benzyl methyl(pyrrolidin-3-ylmethyl)carbamate	C₁₄H₂₀N₂O₂	248.33	Not specified	Research chemical